Cas no 1261973-39-0 (2-(benzobthiophen-2-yl)pyridin-3-ol)

• Product Name: 2-(benzobthiophen-2-yl)pyridin-3-ol
• CAS No: 1261973-39-0
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• MDL: MFCD18312242
• CID: 1024715
• PubChem ID: 53217896
• Update Time: 2025-10-28

2-(benzobthiophen-2-yl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[b]thiophen-2-yl)pyridin-3-ol
• 2-[Benzo(b)thiophen-2-yl]-3-hydroxypyridine
• 1261973-39-0
• 2-(1-benzothiophen-2-yl)pyridin-3-ol
• DTXSID00682901
• A889522
• MFCD18312242
• 3-Pyridinol, 2-benzo[b]thien-2-yl-
• BS-20336
• AKOS015999432
• 2-(benzobthiophen-2-yl)pyridin-3-ol

• MDL： MFCD18312242
• Inchi： 1S/C13H9NOS/c15-10-5-3-7-14-13(10)12-8-9-4-1-2-6-11(9)16-12/h1-8,15H
• InChI Key： VNDYHYKUILJHAZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C(=CC=CN=1)O

Computed Properties

• Exact Mass: 227.04048508g/mol
• Monoisotopic Mass: 227.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(benzobthiophen-2-yl)pyridin-3-ol

2-(Benzobthiophen-2-yl)pyridin-3-ol: A Comprehensive Overview

The compound CAS No. 1261973-39-0, commonly referred to as 2-(benzobthiophen-2-yl)pyridin-3-ol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, which are known for their unique electronic properties and structural versatility. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The structure of 2-(benzobthiophen-2-yl)pyridin-3-ol comprises a pyridine ring fused with a benzobthiophene moiety. The presence of sulfur in the benzobthiophene ring introduces distinct electronic properties, making this compound highly reactive under certain conditions. This reactivity has been leveraged in recent studies to explore its potential as a building block in organic synthesis, particularly in the construction of complex molecular architectures.

One of the most notable aspects of CAS No. 1261973-39-0 is its pharmacological activity. Researchers have reported that this compound exhibits potent antioxidant and anti-inflammatory properties, which could be harnessed in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to scavenge free radicals, thereby protecting cells from oxidative stress—a mechanism that is central to many degenerative diseases.

In addition to its pharmacological applications, 2-(benzobthiophen-2-yl)pyridin-3-ol has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent experiments have demonstrated that this compound can act as an efficient electron acceptor, enhancing the performance of organic solar cells. These findings underscore its potential as a key component in next-generation electronic materials.

The synthesis of CAS No. 1261973-39-0 has also been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient and scalable synthesis routes. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

Beyond its chemical and pharmacological significance, 2-(benzobthiophen-2-yl)pyridin-3-ol has also captured attention due to its environmental compatibility. Studies have shown that this compound is biodegradable under certain conditions, reducing its ecological footprint compared to traditional synthetic materials. This attribute aligns with the growing demand for sustainable and eco-friendly chemical solutions across various industries.

In conclusion, CAS No. 1261973-39-0, or 2-(benzobthiophen-2-y l)pyridin -3 -ol strong>, represents a versatile and multifaceted molecule with applications spanning from drug discovery to materials science. Its unique chemical properties, combined with recent breakthroughs in synthesis and characterization techniques, position it as a key player in future scientific advancements.